Cas no 1341066-72-5 (3-(2-amino-3-methylbutyl)-1-cyclohexylurea)

• Product Name: 3-(2-amino-3-methylbutyl)-1-cyclohexylurea
• CAS No: 1341066-72-5
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 5168796
• PubChem ID: 64175079
• Update Time: 2025-08-02

3-(2-amino-3-methylbutyl)-1-cyclohexylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-3-methylbutyl)-3-cyclohexylurea
• 3-(2-amino-3-methylbutyl)-1-cyclohexylurea
• Urea, N-(2-amino-3-methylbutyl)-N'-cyclohexyl-

• Inchi： 1S/C12H25N3O/c1-9(2)11(13)8-14-12(16)15-10-6-4-3-5-7-10/h9-11H,3-8,13H2,1-2H3,(H2,14,15,16)
• InChI Key： XUSDOSPPBHMUOC-UHFFFAOYSA-N
• SMILES： O=C(NCC(C(C)C)N)NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas

Additional information on 3-(2-amino-3-methylbutyl)-1-cyclohexylurea

Comprehensive Overview of 3-(2-amino-3-methylbutyl)-1-cyclohexylurea (CAS No. 1341066-72-5): Properties, Applications, and Research Insights

The compound 3-(2-amino-3-methylbutyl)-1-cyclohexylurea (CAS No. 1341066-72-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclohexylurea backbone and an amino-3-methylbutyl side chain, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential role as a protein-protein interaction modulator, a hot topic in modern therapeutics targeting diseases like cancer and neurodegenerative disorders.

In recent years, the demand for small-molecule inhibitors and urea derivatives has surged, driven by advancements in precision medicine and computational drug design. The compound’s hydrogen-bonding capacity, attributed to its urea moiety, enhances its binding affinity to biological targets. This property aligns with the growing focus on structure-activity relationship (SAR) studies, a frequently searched term in AI-driven drug development platforms. Notably, its chiral center at the 2-amino-3-methylbutyl group opens avenues for enantioselective synthesis, a critical aspect of FDA-approved drug formulations.

From a synthetic chemistry perspective, 3-(2-amino-3-methylbutyl)-1-cyclohexylurea is often explored for its scaffold diversity. Its cyclohexyl ring contributes to lipophilicity, a key parameter in optimizing blood-brain barrier permeability—a recurring theme in neurological drug research. Laboratories frequently investigate its derivatives for kinase inhibition, a trending area due to the rise of targeted cancer therapies. Additionally, its aminoalkyl side chain allows for further functionalization, making it a valuable building block in combinatorial chemistry.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing searches for sustainable synthesis routes, researchers are evaluating catalytic methods to produce 3-(2-amino-3-methylbutyl)-1-cyclohexylurea with minimal waste. This aligns with the broader industry shift toward atom economy and biodegradable intermediates. Furthermore, its stability under physiological conditions makes it a candidate for prodrug development, another high-interest topic in pharmacokinetic optimization.

In summary, 3-(2-amino-3-methylbutyl)-1-cyclohexylurea (CAS No. 1341066-72-5) represents a multifaceted tool for drug discovery, bridging gaps between medicinal chemistry, biophysics, and materials science. Its relevance to high-throughput screening and fragment-based drug design ensures its continued prominence in peer-reviewed literature and patent filings. As the scientific community prioritizes AI-augmented research, this compound’s data-rich profile positions it as a benchmark for cheminformatics studies.